Cas no 400088-51-9 (3,3-Bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione)

3,3-Bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione is a specialized organic compound featuring a pentanedione core symmetrically substituted with 2-chloro-6-fluorobenzyl groups. Its unique structure, combining halogenated aromatic moieties with a β-diketone framework, makes it a valuable intermediate in synthetic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The presence of both chloro and fluoro substituents enhances its reactivity and selectivity in cross-coupling reactions, while the diketone functionality allows for further derivatization. This compound is characterized by high purity and stability, ensuring consistent performance in complex synthetic pathways. Its structural versatility makes it suitable for applications requiring precise molecular modifications.
3,3-Bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione structure
400088-51-9 structure
Product Name:3,3-Bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione
CAS No:400088-51-9
MF:C19H16Cl2F2O2
MW:385.231950759888
CID:4650831
Update Time:2025-06-07

3,3-Bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione Chemical and Physical Properties

Names and Identifiers

    • 3,3-bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione
    • 3,3-Bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione
    • Inchi: 1S/C19H16Cl2F2O2/c1-11(24)19(12(2)25,9-13-15(20)5-3-7-17(13)22)10-14-16(21)6-4-8-18(14)23/h3-8H,9-10H2,1-2H3
    • InChI Key: HFWOYYMOKWYIGO-UHFFFAOYSA-N
    • SMILES: CC(=O)C(CC1=C(F)C=CC=C1Cl)(CC1=C(F)C=CC=C1Cl)C(=O)C

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 435.1±40.0 °C at 760 mmHg
  • Flash Point: 217.0±27.3 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3,3-Bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione Security Information

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